Cas no 2918946-34-4 ((5-Chloro-6-fluoro-[1,1'-biphenyl]-3-yl)(methyl)sulfane)

• Product Name: (5-Chloro-6-fluoro-[1,1'-biphenyl]-3-yl)(methyl)sulfane
• CAS No: 2918946-34-4
• MF: C₁₃H₁₀ClFS
• MW: 252.734904766083
• CID: 6796535
• PubChem ID: 171367896
• Update Time: 2024-09-13

(5-Chloro-6-fluoro-[1,1'-biphenyl]-3-yl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2918946-34-4
• (5-Chloro-6-fluoro-[1,1'-biphenyl]-3-yl)(methyl)sulfane
• MFCD34763465

• Inchi： 1S/C13H10ClFS/c1-16-10-7-11(13(15)12(14)8-10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： SAIZFJDMQMVETC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1F)C1C=CC=CC=1)SC

Computed Properties

• Exact Mass: 252.0175773g/mol
• Monoisotopic Mass: 252.0175773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų